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Compound of Interest

Compound Name: 2-(trifluoromethyl)phenylthiourea

Cat. No.: B156821 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemicals is paramount. This guide provides essential, immediate safety and

logistical information for 2-(trifluoromethyl)phenylthiourea, including operational and disposal

plans.

Chemical Profile:

Property Value

Chemical Name 2-(Trifluoromethyl)phenylthiourea

CAS Number 1736-71-6

Molecular Formula C8H7F3N2S

Molecular Weight 220.21 g/mol

Appearance White solid

Odor Odorless

Hazard Identification and Precautionary Statements:

2-(Trifluoromethyl)phenylthiourea is classified as toxic if swallowed.[1] It is crucial to handle

this compound with care, adhering to the safety protocols outlined below.
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Hazard Class Statement

Acute Oral Toxicity H301 - Toxic if swallowed[1]

Prevention

P264 - Wash face, hands and any exposed skin

thoroughly after handling.P270 - Do not eat,

drink or smoke when using this product.[1]

Response

P301 + P310 - IF SWALLOWED: Immediately

call a POISON CENTER or doctor.P330 - Rinse

mouth.[1]

Storage P405 - Store locked up.[1]

Disposal
P501 - Dispose of contents/ container to an

approved waste disposal plant.[1]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to prevent exposure when handling 2-
(trifluoromethyl)phenylthiourea. The following table summarizes the recommended PPE.
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PPE Category Recommended Equipment Best Practices

Eye and Face Protection

Chemical splash goggles or

safety glasses with side

shields meeting NIOSH or EN

166 standards.[2] A face shield

should be worn if there is a

significant risk of splashing.[3]

Ensure a proper fit. Do not

wear contact lenses when

handling this chemical.[4]

Hand Protection

Chemically resistant,

impervious gloves (e.g., Butyl

rubber, PVC).[2][4]

Inspect gloves for integrity

before each use.[2] Use proper

glove removal technique to

avoid skin contact.[2] Dispose

of contaminated gloves as

chemical waste.

Respiratory Protection

A NIOSH-approved respirator

is required if working outside a

fume hood, if ventilation is

inadequate, or if dust is

generated.[2][5]

The type of respirator will

depend on the concentration of

airborne contaminants. Ensure

proper fit and training before

use.

Protective Clothing

A laboratory coat is required.

[2] For larger quantities or

significant spill risk, a full

chemical-protective suit and

boots may be necessary.[3]

Keep lab coats buttoned.

Remove contaminated clothing

immediately and wash before

reuse.

Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational plan minimizes the risk of exposure and ensures a safe

laboratory environment.

1. Receiving and Storage:

Upon receipt, visually inspect the container for any signs of damage or leaks.
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Store in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents.[3]

Keep the container tightly closed when not in use.[5]

The storage area should be clearly labeled with appropriate hazard warnings and access

should be restricted.[5]

2. Handling and Use:

All handling of solid 2-(trifluoromethyl)phenylthiourea or its solutions must be conducted in

a certified chemical fume hood to minimize inhalation exposure.[2][6]

Use the smallest quantity necessary for the experiment to minimize waste and potential

exposure.[2]

Avoid the formation of dust.[2]

Do not eat, drink, or smoke in the laboratory.[2]

Wash hands thoroughly with soap and water after handling the compound.[2]

Experimental Workflow Diagram:
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Caption: Workflow for safely handling 2-(trifluoromethyl)phenylthiourea.
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Emergency and Disposal Plan
First Aid Measures:

Exposure Route First Aid Procedure

Ingestion

IF SWALLOWED: Immediately call a POISON

CENTER or doctor. Do NOT induce vomiting.

Rinse mouth.[1][6][7]

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. Seek immediate medical

attention.[1][6][7]

Skin Contact

Wash off immediately with plenty of water for at

least 15 minutes. Remove contaminated

clothing. Seek immediate medical attention.[1]

[6][7]

Eye Contact

Rinse immediately with plenty of water for at

least 15 minutes, also under the eyelids. Seek

medical advice.[1][6][7]

Spill Management:

Minor Spill:

Evacuate the immediate area.

Wearing appropriate PPE, gently cover the spill with an absorbent, inert material (e.g.,

sand or vermiculite) to avoid raising dust.

Collect the spilled material using non-sparking tools and place it in a sealed, labeled

container for disposal.

Clean the spill area with a suitable detergent and water.

Major Spill:
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Evacuate the laboratory and alert others.

Prevent entry into the area.

Contact your institution's emergency response team.

Do not attempt to clean up a major spill without proper training and equipment.

Disposal Plan:

Waste Generation: All materials contaminated with 2-(trifluoromethyl)phenylthiourea,

including disposable PPE, absorbent materials from spills, and empty containers, must be

considered hazardous waste.

Waste Segregation: Collect waste in designated, sealed, and clearly labeled containers. Do

not mix with other waste streams unless compatibility is confirmed.

Disposal: Dispose of chemical waste through a licensed hazardous waste disposal company.

Follow all local, state, and federal regulations. Do not dispose of down the drain or in regular

trash.[6]

Logical Relationship for Spill Response:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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